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Compound of Interest

Compound Name: 4-Chloro-2-fluorobenzoyl chloride

Cat. No.: B1303791 Get Quote

Technical Guide: 4-Chloro-2-fluorobenzoyl
chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Chloro-2-fluorobenzoyl chloride, a key intermediate in the synthesis of

pharmaceuticals and other specialty chemicals. This document details its appearance, physical

constants, and provides standardized experimental protocols for property determination and

synthesis.

Physical and Chemical Properties
4-Chloro-2-fluorobenzoyl chloride is a halogenated aromatic acyl chloride. Its reactivity is

primarily dictated by the acyl chloride functional group, which is susceptible to nucleophilic

attack. The presence of chlorine and fluorine atoms on the benzene ring also influences its

chemical properties and reactivity.

Appearance
At room temperature, 4-Chloro-2-fluorobenzoyl chloride is a clear, faint yellow liquid.
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The known physical and chemical properties of 4-Chloro-2-fluorobenzoyl chloride are

summarized in the table below. It is important to note that while some data is available for this

specific compound, other properties are inferred from closely related isomers due to a lack of

specific experimental data for the 4-chloro-2-fluoro isomer.

Property Value Source

Molecular Formula C₇H₃Cl₂FO [1]

Molecular Weight 193.00 g/mol [1][2]

CAS Number 394-39-8 [1]

Boiling Point 105-106 °C at 14 Torr

Melting Point

Data not available. For the

related isomer 4-Fluorobenzoyl

chloride, the melting point is 10

°C.[3]

Density

Data not available. For the

related isomer 2-Chloro-4-

fluorobenzoyl chloride, the

density is 1.447 g/mL at 25 °C.

Refractive Index

Data not available. For the

related isomer 2-Chloro-4-

fluorobenzoyl chloride, the

refractive index is n20/D 1.551.

Molecular Structure
The structure of 4-Chloro-2-fluorobenzoyl chloride is characterized by a benzene ring

substituted with a chloro group at position 4, a fluoro group at position 2, and a benzoyl

chloride group at position 1.

Caption: Molecular Structure of 4-Chloro-2-fluorobenzoyl chloride.
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Synthesis of 4-Chloro-2-fluorobenzoyl chloride
4-Chloro-2-fluorobenzoyl chloride is typically synthesized from its corresponding carboxylic

acid, 4-Chloro-2-fluorobenzoic acid, via chlorination with an agent such as thionyl chloride

(SOCl₂).[4][5]

Reaction:

Materials:

4-Chloro-2-fluorobenzoic acid

Thionyl chloride (SOCl₂)

Anhydrous benzene (or another inert solvent)

Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

In a round-bottom flask, a mixture of 4-Chloro-2-fluorobenzoic acid and an excess of thionyl

chloride is prepared in an inert solvent like benzene.

The mixture is refluxed for several hours to ensure the complete conversion of the carboxylic

acid to the acyl chloride.[4] The reaction progress can be monitored by the cessation of HCl

and SO₂ evolution.

After the reaction is complete, the excess thionyl chloride and the solvent are removed by

distillation.[6]

The resulting crude 4-Chloro-2-fluorobenzoyl chloride is then purified by vacuum

distillation.[6]
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Starting Material

Reagent

Process Product4-Chloro-2-fluorobenzoic acid

Reflux in inert solvent

Thionyl Chloride (SOCl₂)

4-Chloro-2-fluorobenzoyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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